Cas no 1361548-75-5 (5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361548-75-5
• MF: C₁₃H₉Cl₂N₃
• MW: 278.136660337448
• CID: 4912924
• Update Time: 2025-10-28

5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H9Cl2N3/c14-10-2-1-9(5-11(10)15)13-6-8(3-4-16)12(17)7-18-13/h1-2,5-7H,3,17H2
• InChI Key： YFPGNPFAERJBIO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(CC#N)C(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile

Introduction to 5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361548-75-5)

5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1361548-75-5, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates several key functional groups, including an amino group, a chlorophenyl moiety, and an acetonitrile substituent, which contribute to its diverse chemical reactivity and biological activity.

The synthesis of 5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of a pyridine core, which is subsequently modified through chlorination and amination steps. The introduction of the 3,4-dichlorophenyl group at the 2-position of the pyridine ring enhances the compound's interaction with biological targets, making it a promising candidate for further pharmacological exploration.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those containing nitrogen-rich rings. The pyridine scaffold in 5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple substituents on the pyridine ring allows for fine-tuning of its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The chlorophenyl group and the acetonitrile moiety are particularly noteworthy, as they can serve as anchors for further functionalization through techniques such as Suzuki-Miyaura cross-coupling reactions. These reactions enable the introduction of diverse aryl groups, expanding the compound's library for high-throughput screening and lead optimization.

The acetonitrile group in 5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile also contributes to its solubility and bioavailability, which are critical factors in drug development. Compounds with improved solubility tend to exhibit better pharmacokinetic properties, enhancing their therapeutic efficacy. Additionally, the acetonitrile moiety can participate in hydrogen bonding interactions with biological targets, further modulating the compound's binding affinity and selectivity.

Recent studies have demonstrated that derivatives of this compound exhibit promising activities against various diseases. For instance, modifications at the 5-amino position have shown enhanced cytotoxicity against certain cancer cell lines. This suggests that subtle changes in the molecular structure can significantly impact biological activity, underscoring the importance of structure-activity relationship (SAR) studies in drug development.

The dichlorophenyl group is another key feature that contributes to the compound's versatility. Chlorinated aromatic rings are well-known for their ability to interact with enzymes and receptors due to their lipophilic nature and electronic properties. In 5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile, these chlorine atoms can participate in π-stacking interactions or form hydrogen bonds with biological targets, enhancing binding affinity.

The growing body of research on this compound also highlights its potential in addressing emerging therapeutic challenges. For example, studies have shown that derivatives of this molecule can modulate signaling pathways involved in inflammation and neurodegeneration. These findings open up new avenues for developing treatments for complex diseases such as rheumatoid arthritis and Alzheimer's disease.

The synthesis and characterization of 5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile also benefit from advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide detailed insights into the compound's structure and purity. These techniques are essential for ensuring that synthetic intermediates and final products meet stringent quality standards before proceeding to preclinical testing.

In conclusion, 5-Amino-2-(3,4-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361548-75-5) represents a valuable asset in pharmaceutical research due to its unique structural features and promising biological activities. The ongoing exploration of its derivatives continues to yield insights into novel therapeutic strategies across various disease areas. As synthetic methodologies continue to evolve, it is anticipated that this compound will play an increasingly important role in drug discovery and development efforts worldwide.